N-(2-chlorophenyl)-2-{4-[(isopropylamino)sulfonyl]-2-methylphenoxy}acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[2-methyl-4-(propan-2-ylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C18H21ClN2O4S/c1-12(2)21-26(23,24)14-8-9-17(13(3)10-14)25-11-18(22)20-16-7-5-4-6-15(16)19/h4-10,12,21H,11H2,1-3H3,(H,20,22)
• InChI Key: LEVGOUUWSXDSOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC(C)C)OCC(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C18H21ClN2O4S
• Molecular Weight: 396.9 g/mol

Description

N-(2-chlorophenyl)-2-{4-[(isopropylamino)sulfonyl]-2-methylphenoxy}acetamide, also known as Compound A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of selective estrogen receptor modulators (SERMs) and has been shown to have anti-cancer, anti-inflammatory, and neuroprotective effects.

Mechanism of Action

N-(2-chlorophenyl)-2-{4-[(isopropylamino)sulfonyl]-2-methylphenoxy}acetamide A works by selectively binding to estrogen receptors and modulating their activity. It acts as an agonist in some tissues and as an antagonist in others, depending on the tissue-specific expression of estrogen receptors. This leads to the inhibition of cancer cell growth and proliferation, as well as the reduction of inflammation and neurodegeneration.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-2-{4-[(isopropylamino)sulfonyl]-2-methylphenoxy}acetamide A has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cancer cell growth and proliferation, reduce inflammation, and protect against neurodegeneration. It has also been shown to have a positive effect on bone density and cardiovascular health.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-2-{4-[(isopropylamino)sulfonyl]-2-methylphenoxy}acetamide A in lab experiments is its selective binding to estrogen receptors, which allows for tissue-specific effects. However, one limitation is its potential toxicity and side effects, which need to be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of N-(2-chlorophenyl)-2-{4-[(isopropylamino)sulfonyl]-2-methylphenoxy}acetamide A. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases. Another direction is to study its potential side effects and toxicity in more detail. Finally, there is a need for more research on the optimal dosages and administration routes for N-(2-chlorophenyl)-2-{4-[(isopropylamino)sulfonyl]-2-methylphenoxy}acetamide A in order to maximize its therapeutic effects while minimizing its side effects.

Scientific Research Applications

N-(2-chlorophenyl)-2-{4-[(isopropylamino)sulfonyl]-2-methylphenoxy}acetamide A has been extensively studied for its potential therapeutic applications. It has been shown to have anti-cancer effects in various types of cancer, including breast, prostate, and colon cancer. It works by selectively binding to estrogen receptors and modulating their activity, which leads to the inhibition of cancer cell growth and proliferation.
In addition to its anti-cancer effects, N-(2-chlorophenyl)-2-{4-[(isopropylamino)sulfonyl]-2-methylphenoxy}acetamide A has also been shown to have anti-inflammatory and neuroprotective effects. It has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.